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Introduction
Chmfl-flt3-122 is a potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3), a

receptor tyrosine kinase frequently mutated in acute myeloid leukemia (AML).[1][2] This

document provides detailed application notes and protocols for the use of Chmfl-flt3-122 in

cell culture experiments, designed to assist researchers in investigating its therapeutic potential

and mechanism of action. The compound has demonstrated significant efficacy in inhibiting the

proliferation of FLT3-ITD positive AML cell lines and inducing apoptosis by arresting the cell

cycle in the G0/G1 phase.[1][2][3]

Mechanism of Action
Chmfl-flt3-122 exerts its effects by targeting the constitutively active FLT3 receptor, particularly

the internal tandem duplication (ITD) mutation. This mutation leads to ligand-independent

dimerization and activation of downstream signaling pathways crucial for cell survival and

proliferation, including the PI3K/AKT, RAS/MEK/ERK, and STAT5 pathways.[4][5][6] By

inhibiting FLT3 autophosphorylation, Chmfl-flt3-122 effectively blocks these downstream

signals, leading to cell cycle arrest and apoptosis in FLT3-ITD positive cancer cells.[1]
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Compound Target
IC50 / GI50
(nM)

Cell Line(s) Assay Type Reference

Chmfl-flt3-

122
FLT3 kinase 40 - Kinase Assay [1][2][3]

BTK 421 - Kinase Assay [1][3]

c-KIT 559 - Kinase Assay [1][3]

FLT3-ITD 22 MV4-11
Cell

Proliferation
[1]

FLT3-ITD 21 MOLM-13
Cell

Proliferation
[1]

FLT3-ITD 42 MOLM-14
Cell

Proliferation
[1]
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Caption: FLT3-ITD Signaling Pathway and Inhibition by Chmfl-flt3-122.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Chmfl-flt3-122 in
Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606659#chmfl-flt3-122-protocol-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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